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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)propan-1-amine

Cat. No.: B1294436

An In-depth Technical Guide on the Stability and Storage of 3-(Piperidin-1-yl)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Piperidin-1-yl)propan-1-amine is a bifunctional molecule featuring a piperidine ring and a
primary amine group, making it a valuable building block in pharmaceutical and chemical
synthesis.[1] Ensuring the chemical integrity of this reagent is paramount for reproducible and
reliable experimental outcomes. This guide provides a comprehensive overview of the known
stability profile and recommended storage conditions for 3-(Piperidin-1-yl)propan-1-amine,
based on available technical data. It also outlines general protocols for stability testing and
discusses potential degradation pathways common to similar amine compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(Piperidin-1-yl)propan-1-amine is
presented in Table 1.
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Property Value

CAS Number 3529-08-6[2][3][4]

Molecular Formula CsH1sN2[2][3]

Molecular Weight 142.24 g/mol [2][3]

Appearance Colorless to yellow low melting solid[5]
Boiling Point 94 - 96 °C @ 0.2 torr[5]

Melting Point 22 °C/71.6 °F[5]

1-(3-Aminopropyl)piperidine, N-(3-
Synonyms aminopropyl)piperidine, 3-(1-
Piperidinyl)propylamine[1][6]

Stability Profile and Incompatibilities

3-(Piperidin-1-yl)propan-1-amine is generally stable under the recommended storage
conditions.[5] However, its chemical nature as an amine makes it susceptible to certain
environmental factors.

Key Stability Considerations:

» Air Sensitivity: The compound is noted to be air-sensitive.[5] Exposure to air can lead to
oxidative degradation and reaction with atmospheric carbon dioxide to form carbamates.

 Light Sensitivity: To prevent photochemical degradation, it is recommended to store the
compound in a dark place.[2][3][7]

» Thermal Stability: While specific thermal degradation data for this compound is not readily
available, related cyclic amines like piperidine have shown good thermal stability at
temperatures up to 160°C in the context of CO2 capture studies.[8] However, prolonged
exposure to high temperatures should be avoided to prevent decomposition.[5] Thermal
decomposition can release hazardous vapors, including carbon monoxide, carbon dioxide,
and nitrogen oxides.[5]

Incompatible Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bldpharm.com/products/3529-08-6.html
https://www.chemscene.com/3529-08-6.html?productObj=CS-0105129
https://www.3wpharm.com/product/44735.html
https://www.bldpharm.com/products/3529-08-6.html
https://www.chemscene.com/3529-08-6.html?productObj=CS-0105129
https://www.bldpharm.com/products/3529-08-6.html
https://www.chemscene.com/3529-08-6.html?productObj=CS-0105129
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.solubilityofthings.com/3-1-piperidylpropan-1-amine
https://www.chemsrc.com/en/cas/3529-08-6_635537.html
https://www.benchchem.com/product/b1294436?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.bldpharm.com/products/3529-08-6.html
https://www.chemscene.com/3529-08-6.html?productObj=CS-0105129
https://www.bldpharm.com/products/860229-31-8.html
https://repositories.lib.utexas.edu/items/c87e48af-7b18-4ece-92de-a3b3f1cb4c79
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

To maintain its chemical integrity, 3-(Piperidin-1-yl)propan-1-amine should not be stored with
or exposed to the following:

o Strong Oxidizing Agents: These can react exothermically with the amine, leading to
degradation and potentially hazardous situations.[5]

e Strong Acids: As a base, it will react vigorously with strong acids in a neutralization reaction.

[5]

e Carbon Dioxide: While primarily a concern for amine solutions used in CO2 capture,
absorption of atmospheric CO2 can occur, altering the purity of the material.[8][9]

Recommended Storage Conditions

To ensure the long-term stability and quality of 3-(Piperidin-1-yl)propan-1-amine, the following
storage conditions are recommended, summarized in Table 2.

Parameter Recommendation Rationale

Room temperature[2][4][7] or ]
Temperature 4°Cp3] Prevents thermal degradation.

Under an inert atmosphere Mitigates oxidative degradation

Atmosphere ) ) ]
(e.g., Nitrogen, Argon)[2][5][7] and reaction with COz.

Prevents exposure to air and

Container Tightly closed container.[5][10] ]
moisture.
) ) Prevents photochemical
Light Keep in a dark place.[2][3][7] )
degradation.
o In a dry and well-ventilated Ensures a safe storage
Ventilation )
place.[5][10] environment.

Potential Degradation Pathways

While specific experimental studies on the degradation of 3-(Piperidin-1-yl)propan-1-amine
are not publicly available, general knowledge of amine chemistry allows for the postulation of
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likely degradation pathways. The primary mechanisms are thermal and oxidative degradation.
[11][12]
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Improper Storage Conditions
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Figure 1: Factors Influencing the Stability of 3-(Piperidin-1-yl)propan-1-amine
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Figure 2: General Workflow for Chemical Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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